amine oxalate CAS No. 1047620-69-8](/img/structure/B4190842.png)
[2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate
Overview
Description
[2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate, also known as BEEA oxalate, is a chemical compound with potential applications in scientific research. This compound belongs to the class of organic compounds known as oxalates. BEEA oxalate is used in various research studies due to its unique properties and potential applications.
Mechanism of Action
[2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate acts as an agonist of GPCRs. It binds to the receptor and activates the signaling pathway. The activation of the signaling pathway leads to various physiological and biochemical effects.
Biochemical and Physiological Effects:
[2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate has been shown to have various biochemical and physiological effects. In vitro studies have shown that [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate can increase the intracellular calcium levels. It can also activate the mitogen-activated protein kinase (MAPK) pathway. These effects can lead to various physiological effects, including cell proliferation, differentiation, and migration.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate in lab experiments is its potency and selectivity. [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate has high potency and selectivity for GPCRs, which makes it an ideal tool for studying these receptors. However, one of the limitations of using [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate is its solubility. [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate is poorly soluble in water, which can limit its use in some experiments.
Future Directions
There are several future directions for research involving [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate. One possible direction is to study the structure-activity relationship of [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate and its analogs. This can lead to the development of more potent and selective agonists for GPCRs. Another future direction is to study the downstream signaling pathways activated by [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate. This can provide insights into the physiological and biochemical effects of [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate. Finally, [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate can be used to study the role of GPCRs in various diseases, including cancer and cardiovascular disease.
Conclusion:
In conclusion, [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate is a chemical compound with potential applications in scientific research. It can be synthesized using a simple method and has high potency and selectivity for GPCRs. [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate has been shown to have various biochemical and physiological effects, and there are several future directions for research involving this compound.
Scientific Research Applications
[2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate has potential applications in various scientific research studies. One of the most significant applications of [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate is in the study of G protein-coupled receptors (GPCRs). GPCRs are important therapeutic targets for various diseases, and [2-(benzyloxy)ethyl](2-ethoxyethyl)amine oxalate oxalate can be used to study the binding properties of GPCRs.
properties
IUPAC Name |
2-ethoxy-N-(2-phenylmethoxyethyl)ethanamine;oxalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO2.C2H2O4/c1-2-15-10-8-14-9-11-16-12-13-6-4-3-5-7-13;3-1(4)2(5)6/h3-7,14H,2,8-12H2,1H3;(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAMRZGJRAAJQRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCNCCOCC1=CC=CC=C1.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-(2-phenylmethoxyethyl)ethanamine;oxalic acid | |
CAS RN |
1047620-69-8 |
Source
|
| Record name | Ethanamine, N-(2-ethoxyethyl)-2-(phenylmethoxy)-, ethanedioate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1047620-69-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 4-chloro-3-{[N-(4-chlorophenyl)-N-(methylsulfonyl)alanyl]amino}benzoate](/img/structure/B4190773.png)
![5-methyl-3-[2-(4-methylphenoxy)ethyl]-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide](/img/structure/B4190785.png)
![4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile](/img/structure/B4190787.png)
![2-[(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide](/img/structure/B4190792.png)
![N-{3,5-dimethyl-1-[2-(4-morpholinyl)-2-oxoethyl]-1H-pyrazol-4-yl}-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4190796.png)
![N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide](/img/structure/B4190815.png)
![ethyl 6-[(benzylthio)methyl]-4-(2,5-dimethylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate](/img/structure/B4190818.png)
![2-{[2-(2-furyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}acetamide](/img/structure/B4190834.png)
![N-cyclohexyl-7-nitrodibenzo[b,d]furan-2-sulfonamide](/img/structure/B4190846.png)
![3-(3,4-dichlorophenyl)-N-[2-(4-morpholinyl)ethyl]-4,5-dihydro-5-isoxazolecarboxamide](/img/structure/B4190854.png)
